Cas no 1782481-29-1 (tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate
• CAS No: 1782481-29-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 4613796
• Update Time: 2025-05-20

tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• OCC1(CN(CC1)C(=O)OC(C)(C)C)OC
• tert-Butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate
• tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-6-5-11(7-12,8-13)15-4/h13H,5-8H2,1-4H3
• InChI Key： XXRZYWCOLXWUBH-UHFFFAOYSA-N
• SMILES： O(C)C1(CO)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 231.14705815 g/mol
• Monoisotopic Mass: 231.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59
• Molecular Weight: 231.29

Additional information on tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate (CAS No. 1782481-29-1)

Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate, with the CAS number 1782481-29-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine family, which is widely recognized for its diverse biological activities and utility in drug development. The presence of both hydroxymethyl and methoxy functional groups in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structure of Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate features a pyrrolidine core substituted with a tert-butyl group at the 1-position, a hydroxymethyl group at the 3-position, and a methoxy group also at the 3-position. This specific arrangement of functional groups contributes to its unique chemical properties, making it a versatile building block in organic synthesis. The compound's stability under various reaction conditions further underscores its importance in synthetic chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, analgesic, and neuroprotective effects. The hydroxymethyl and methoxy groups in Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate play a crucial role in modulating the biological activity of the molecule. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions, while the methoxy group can influence electronic distribution and metabolic pathways.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. For example, derivatives of Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate have been explored as potential candidates for treating neurological disorders by interacting with specific neurotransmitter receptors.

The synthesis of Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate typically involves multi-step organic reactions, often starting from readily available pyrrolidine precursors. The introduction of the tert-butyl group at the 1-position can be achieved through nucleophilic substitution reactions, while the hydroxymethyl and methoxy groups are typically installed via oxidation and etherification processes, respectively. These synthetic strategies highlight the compound's flexibility and adaptability in pharmaceutical research.

Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of producing Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate. Techniques such as flow chemistry and catalytic processes have enabled researchers to optimize reaction conditions, improve yields, and reduce environmental impact. These innovations are crucial for translating laboratory discoveries into viable pharmaceuticals that meet regulatory standards and market demands.

The biological activity of Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate has been extensively studied in various preclinical models. Preliminary findings suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a promising scaffold for drug design. Additionally, its structural motif is reminiscent of known bioactive molecules, which suggests potential therapeutic applications across multiple disease areas.

In conclusion, Tert-butyl 3-(hydroxymethyl)-3-methoxypyrrolidine-1-carboxylate (CAS No. 1782481-29-1) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features, combined with its reactivity and biological potential, make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, we can expect to see more innovative applications of this compound in drug discovery and medical science.